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Compound of Interest

Compound Name: (S)-1-Phenylhex-5-en-3-ol

Cat. No.: B15280398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-1-Phenylhex-5-en-3-ol is a chiral homoallylic alcohol with potential applications in organic

synthesis, fragrance development, and as a building block for bioactive molecules. This

document provides a detailed overview of its chemical properties, a representative

enantioselective synthesis protocol, and a summary of its known and inferred biological

activities. The information is presented to support further research and development involving

this compound.

Chemical Properties
(S)-1-Phenylhex-5-en-3-ol is the (S)-enantiomer of the chiral alcohol 1-phenylhex-5-en-3-ol.

While specific experimental data for the pure (S)-enantiomer is scarce in publicly available

literature, the properties of the racemic mixture provide a foundational understanding.

Table 1: General and Physicochemical Properties of 1-Phenylhex-5-en-3-ol (Racemate)
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Property Value Source

Molecular Formula C₁₂H₁₆O --INVALID-LINK--

Molecular Weight 176.26 g/mol --INVALID-LINK--

CAS Number 60340-28-5 --INVALID-LINK--

Appearance Liquid (Predicted) N/A

Boiling Point 130 °C at 11 Torr (Predicted) Mol-Instincts

Density 0.972 g/cm³ (Predicted) Mol-Instincts

LogP 2.56 (Predicted) Mol-Instincts

Storage Temperature 2-8°C Mol-Instincts

Note: The boiling point and density are predicted values for the racemate and should be

considered as estimates. The specific optical rotation for the (S)-enantiomer is not readily

available in the literature.

Spectroscopic Data (Representative)
Specific spectroscopic data for (S)-1-Phenylhex-5-en-3-ol is not available. The following tables

present data for the closely related constitutional isomer, (E)-1-phenylhex-1-en-3-ol, to provide

an illustrative spectroscopic profile.

Table 2: Representative ¹H NMR Data for (E)-1-phenylhex-1-en-3-ol in CDCl₃
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.38 - 7.36 m 2H Ar-H

7.32 - 7.29 m 2H Ar-H

7.24 - 7.23 m 1H Ar-H

6.57 - 6.53 d, J = 16.0 Hz 1H Ph-CH=

6.24 - 6.18 dd, J = 16.0, 8.0 Hz 1H =CH-CH(OH)

4.25 - 4.20 m 1H CH(OH)

1.92 s 1H OH

1.69 - 1.60 m 2H CH₂

0.98 - 0.94 t, J = 8.0 Hz 3H CH₃

Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338j.[1]

Table 3: Representative ¹³C NMR Data for (E)-1-phenylhex-1-en-3-ol in CDCl₃

Chemical Shift (δ) ppm Assignment

136.7 Ar-C (quaternary)

132.2 Ph-CH=

130.3 =CH-CH(OH)

128.5 Ar-CH

127.5 Ar-CH

126.4 Ar-CH

74.3 CH(OH)

30.2 CH₂

9.7 CH₃
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Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338j.[1]

Table 4: Representative Mass Spectrometry Data for (E)-1-phenylhex-1-en-3-ol

m/z Relative Intensity (%) Assignment

162 29 [M]⁺

133 100 [M - C₂H₅]⁺

105 61 [C₈H₉]⁺

91 37 [C₇H₇]⁺ (Tropylium ion)

77 30 [C₆H₅]⁺

55 33 [C₄H₇]⁺

Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338j.[1]

Experimental Protocols
Enantioselective Synthesis of (S)-1-Phenylhex-5-en-3-ol
The following is a representative experimental protocol for the asymmetric allylation of 3-

phenylpropanal, a common method for synthesizing chiral homoallylic alcohols. This protocol is

adapted from established methodologies for similar transformations.

Reaction Scheme:

Asymmetric Allylation for (S)-1-Phenylhex-5-en-3-ol Synthesis

3-Phenylpropanal Reaction

1. Allylating Agent
2. Chiral Catalyst

3. Solvent, Temperature (S)-1-Phenylhex-5-en-3-ol

Click to download full resolution via product page
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Caption: Synthesis of (S)-1-Phenylhex-5-en-3-ol.

Materials:

3-Phenylpropanal

Allyltributylstannane (or other suitable allylating agent)

Chiral Indium(III)-PYBOX complex (catalyst)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or

nitrogen), the chiral In(III)-PYBOX catalyst is prepared according to literature procedures.

Typically, this involves the reaction of a chiral bis(oxazoline) ligand (PYBOX) with an

indium(III) salt.

Reaction Setup: To the flask containing the chiral catalyst in anhydrous DCM, add 3-

phenylpropanal (1.0 equivalent). Cool the mixture to the optimized reaction temperature

(e.g., -78 °C).

Addition of Allylating Agent: Slowly add allyltributylstannane (1.2 equivalents) to the reaction

mixture.

Reaction Monitoring: Stir the reaction at the specified temperature and monitor its progress

by thin-layer chromatography (TLC).
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Quenching: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃

solution.

Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and

extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry

over anhydrous MgSO₄.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate as the eluent to afford pure (S)-1-phenylhex-5-en-3-ol.

Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry,

and determine the enantiomeric excess by chiral HPLC analysis.

Chiral HPLC Analysis Workflow

Chiral HPLC Analysis Workflow

Purified (S)-1-Phenylhex-5-en-3-ol Dissolve in Mobile Phase Inject onto Chiral Column Separation of Enantiomers UV Detection Analyze Chromatogram
(Retention Times, Peak Areas) Calculate Enantiomeric Excess

Click to download full resolution via product page

Caption: Workflow for chiral HPLC analysis.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of (S)-1-Phenylhex-5-en-3-ol are limited, the

broader class of chiral homoallylic alcohols has been investigated for various biological effects.

It has been suggested that 1-phenylhex-5-en-3-ol may interact with enzymes such as lipases.

[1] Lipases are crucial in lipid metabolism, and their inhibition is a target for managing obesity

and related metabolic disorders. The chiral nature of (S)-1-phenylhex-5-en-3-ol suggests that

its interaction with the active site of a lipase could be stereospecific.

Inferred Signaling Pathway Interaction:
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The following diagram illustrates a hypothetical mechanism by which a lipase inhibitor could

impact a signaling pathway related to lipid metabolism.

Hypothetical Lipase Inhibition Pathway

Lipase

Fatty Acids

Catalyzes

Triglycerides

Binds to

Downstream Signaling
(e.g., reduced lipid accumulation)

Activates/Modulates

(S)-1-Phenylhex-5-en-3-ol

Inhibits

Click to download full resolution via product page

Caption: Potential mechanism of lipase inhibition.

Conclusion
(S)-1-Phenylhex-5-en-3-ol is a chiral molecule with significant potential for further

investigation. This guide provides a foundational understanding of its properties and a

framework for its synthesis and analysis. Further research is warranted to fully elucidate its

specific chemical and biological characteristics, which could unlock its utility in various scientific

and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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